Cas no 13440-12-5 (N,N,N,N',N',N'-hexamethylpropane-1,3-diaminium dibromide)

• Product Name: N,N,N,N',N',N'-hexamethylpropane-1,3-diaminium dibromide
• CAS No: 13440-12-5
• MF: C₉H₂₄Br₂N₂
• MW: 320.108261108398
• CID: 1235750
• PubChem ID: 25990
• Update Time: 2025-05-23

N,N,N,N',N',N'-hexamethylpropane-1,3-diaminium dibromide Chemical and Physical Properties

Names and Identifiers

• N,N,N,N',N',N'-hexamethylpropane-1,3-diaminium dibromide
• 1,3-Bis(trimethylaminio)propane·2bromide
• trimethyl-[3-(trimethylazaniumyl)propyl]azanium,dibromide
• N,N,N,N',N',N'-Hexamethyl-1,3-propanediaminium·dibromide
• 13440-12-5
• Trimethylenebis(trimethylammonium bromide)
• AMMONIUM, TRIMETHYLENEBIS(TRIMETHYL-, DIBROMIDE
• Hexamethyltrimethylendiammoniumbromid
• Trimethonium bromide
• N~1~,N~1~,N~1~,N~3~,N~3~,N~3~-Hexamethylpropane-1,3-bis(aminium) dibromide
• N1,N1,N1,N3,N3,N3-Hexamethylpropane-1,3-diaminium bromide
• DTXSID60928599
• trimethyl-[3-(trimethylazaniumyl)propyl]azanium;dibromide
• N,N,N,N',N',N'-Hexamethyl-1,3-propanediaminium dibromide
• Trimethonium dibromide
• 1,3-Propanediaminium, N,N,N,N',N',N'-hexamethyl-, dibromide
• 1,3-Bis(trimethylaminio)propane.2bromide

• Inchi： 1S/C9H24N2.2BrH/c1-10(2,3)8-7-9-11(4,5)6;;/h7-9H2,1-6H3;2*1H/q+2;;/p-2
• InChI Key： GDVWHZUHXUQPDF-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].[N+](C)(C)(C)CCC[N+](C)(C)C

Computed Properties

• Exact Mass: 293.8428
• Monoisotopic Mass: 318.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 91.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts

Additional information on N,N,N,N',N',N'-hexamethylpropane-1,3-diaminium dibromide

N,N,N,N',N',N'-Hexamethylpropane-1,3-Diaminium Dibromide: A Comprehensive Overview

N,N,N,N',N',N'-Hexamethylpropane-1,3-diaminium dibromide, also known by its CAS number 13440-12-5, is a unique organic compound with significant applications in various fields. This compound is a quaternary ammonium salt, characterized by its symmetrical structure and high stability. The molecule consists of a propane backbone with two trimethylammonium groups at each end, counterbalanced by two bromide ions. Its chemical formula is C₉H₂₄N₂Br₂, and it exhibits a melting point of approximately 160°C. This compound is widely used in the pharmaceutical industry, agrochemicals, and as a phase-transfer catalyst in organic synthesis.

The synthesis of N,N,N,N',N',N'-hexamethylpropane-1,3-diaminium dibromide typically involves the reaction of 1,3-propanediamine with excess methyl iodide or methyl bromide under alkaline conditions. The reaction proceeds through an alkylation mechanism, where the amine groups are sequentially methylated to form the quaternary ammonium centers. The bromide ions act as counterions, stabilizing the overall charge of the molecule. This synthesis method ensures high purity and consistency in the final product.

One of the most notable applications of this compound is its use as a phase-transfer catalyst. Phase-transfer catalysts are essential in organic synthesis for facilitating reactions between immiscible phases, such as aqueous and organic layers. N,N,N,N',N',N'-hexamethylpropane-1,3-diaminium dibromide excels in this role due to its ability to solubilize polar reactants in non-polar solvents and vice versa. Recent studies have demonstrated its effectiveness in asymmetric catalysis and enantioselective reactions, making it a valuable tool in modern drug discovery.

In addition to its catalytic applications, this compound has found significant use in the agrochemical industry as a fungicide and plant growth regulator. Its ability to disrupt fungal cell membranes makes it an effective antifungal agent. Recent research has focused on optimizing its delivery systems to enhance bioavailability and reduce environmental impact. For instance, encapsulation techniques such as nanoemulsions and liposomal delivery have been explored to improve its efficacy while minimizing side effects.

The environmental impact of N,N,N,N',N',N'-hexamethylpropane-1,3-diaminium dibromide has also been a topic of recent investigation. Studies have shown that it degrades relatively quickly under aerobic conditions, reducing its persistence in the environment. However, further research is needed to fully understand its long-term effects on soil microbiota and aquatic ecosystems.

In conclusion, N,N,N,N',N',N'-hexamethylpropane-1,3-diaminium dibromide (CAS No: 13440-12-5) is a versatile compound with diverse applications across multiple industries. Its role as a phase-transfer catalyst and antifungal agent underscores its importance in modern chemistry and agriculture. As research continues to uncover new applications and optimize its use, this compound remains at the forefront of innovative chemical solutions.